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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605 Get Quote

Disclaimer: As of November 2025, detailed technical data, including comprehensive biological

activity, specific experimental protocols, and defined signaling pathways for Echinophyllin C
(CAS 310433-44-4), is limited in publicly accessible scientific literature. This guide provides a

comprehensive overview based on available information for Echinophyllin C and supplements

it with established methodologies and plausible mechanisms of action drawn from research on

structurally related marine diterpenoids. This document is intended to serve as a foundational

resource for researchers, scientists, and drug development professionals.

Core Compound Information
Echinophyllin C is a diterpenoid, a class of organic compounds composed of four isoprene

units. It is a natural product isolated from marine soft corals. Diterpenoids from marine

organisms are a well-established source of novel bioactive compounds with a wide range of

potential therapeutic applications, including antimicrobial and anti-inflammatory activities.

Table 1: Chemical and Physical Properties of Echinophyllin C
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Property Value

CAS Number 310433-44-4

Molecular Formula C₂₀H₂₉NO₃

Molecular Weight 331.45 g/mol

Compound Type Diterpenoid

Source Marine Soft Corals

Reported Bioactivity Potential Antimicrobial

General Experimental Protocols for Marine
Diterpenoids
The following sections outline generalized experimental protocols that are commonly employed

in the study of marine natural products like Echinophyllin C. These are representative

workflows and would require optimization for this specific compound.

Isolation and Purification of Echinophyllin C
The isolation of a specific natural product from its source organism is a multi-step process

involving extraction and chromatography.
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Figure 1: Generalized workflow for the isolation and purification of marine diterpenoids.
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Methodology:

Collection and Preparation: The source soft coral is collected and immediately preserved,

often by freezing. The frozen biomass is then lyophilized (freeze-dried) to remove water and

ground into a fine powder to increase the surface area for extraction.

Extraction: The powdered coral is extracted with a sequence of organic solvents, typically

starting with a mixture of methanol and dichloromethane, to isolate a broad range of

compounds. The solvent is then evaporated under reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to solvent-solvent partitioning to separate

compounds based on their polarity. For example, partitioning between hexane and methanol

can separate nonpolar lipids from more polar compounds.

Chromatographic Purification: The resulting fractions are further purified using

chromatographic techniques.

Column Chromatography: The active fraction is passed through a silica gel column, and

compounds are eluted with a gradient of solvents of increasing polarity. Fractions are

collected and tested for the presence of the target compound.

High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of

interest are subjected to HPLC, often using a reverse-phase column (e.g., C18), to

achieve high-purity isolation of Echinophyllin C.

Structure Elucidation: The structure of the purified compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Antimicrobial Susceptibility Testing
To quantify the antimicrobial activity of Echinophyllin C, standard assays such as broth

microdilution are used to determine the Minimum Inhibitory Concentration (MIC).
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To cite this document: BenchChem. [In-depth Technical Guide: Echinophyllin C (CAS
Number 310433-44-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021605#echinophyllin-c-cas-number-310433-44-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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